Cas no 849415-41-4 (3-(bromomethyl)-1,2,5-oxadiazole)

3-(bromomethyl)-1,2,5-oxadiazole structure
849415-41-4 structure
Product Name:3-(bromomethyl)-1,2,5-oxadiazole
CAS No:849415-41-4
MF:C3H3BrN2O
MW:162.972719430923
MDL:MFCD23704083
CID:1834821
PubChem ID:59217410
Update Time:2025-04-21

3-(bromomethyl)-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-1,2,5-oxadiazole
    • EN300-817788
    • CS-0078975
    • SCHEMBL13090829
    • D73995
    • 849415-41-4
    • MDL: MFCD23704083
    • Inchi: 1S/C3H3BrN2O/c4-1-3-2-5-7-6-3/h2H,1H2
    • InChI Key: ZLSXOKCLGJHIKN-UHFFFAOYSA-N
    • SMILES: BrCC1C=NON=1

Computed Properties

  • Exact Mass: 161.94288g/mol
  • Monoisotopic Mass: 161.94288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 60.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.9Ų

3-(bromomethyl)-1,2,5-oxadiazole Pricemore >>

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